N,N'-Bis(2-octyldodecyl)-6,6'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindigo

• IUPAC Name: (3E)-1-(2-octyldodecyl)-3-[1-(2-octyldodecyl)-2-oxo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-3-ylidene]-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-2-one
• InChI: InChI=1S/C68H112B2N2O6/c1-13-17-21-25-29-31-35-39-43-53(41-37-33-27-23-19-15-3)51-71-59-49-55(69-75-65(5,6)66(7,8)76-69)45-47-57(59)61(63(71)73)62-58-48-46-56(70-77-67(9,10)68(11,12)78-70)50-60(58)72(64(62)74)52-54(42-38-34-28-24-20-16-4)44-40-36-32-30-26-22-18-14-2/h45-50,53-54H,13-44,51-52H2,1-12H3/b62-61+
• InChI Key: CIKLHBYGEYVLOH-AIDPXTNXSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C(=C4C5=C(C=C(C=C5)B6OC(C(O6)(C)C)(C)C)N(C4=O)CC(CCCCCCCC)CCCCCCCCCC)C(=O)N3CC(CCCCCCCC)CCCCCCCCCC
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)/C(=C\4/C5=C(C=C(C=C5)B6OC(C(O6)(C)C)(C)C)N(C4=O)CC(CCCCCCCC)CCCCCCCCCC)/C(=O)N3CC(CCCCCCCC)CCCCCCCCCC
• Molecular Formula: C68H112B2N2O6
• Molecular Weight: 1075.3 g/mol

Description

This compound is a type of organic semiconductor, which are often used in applications like organic light-emitting diodes (OLEDs) and solar cells. It contains the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, which is a boronic ester. Boronic esters are often used in Suzuki coupling reactions, a type of cross-coupling reaction used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound likely includes a planar conjugated system, which is common in organic semiconductors. This allows for strong π–π interactions, which can affect the band-gap and energy-level of the compound.

Chemical Reactions Analysis

As mentioned earlier, the boronic ester groups in this compound suggest that it could be used in Suzuki coupling reactions. These reactions are used to form carbon-carbon bonds, which could be useful in creating more complex structures or polymers.

Scientific Research Applications

Organic Electronics and Optoelectronics

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Anti-Fibrotic Compounds

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Future Directions

The use of organic semiconductors in devices like OLEDs and solar cells is a rapidly growing field. Future research could involve optimizing the performance of these materials, possibly through modifications to the molecular structure.

Mechanism of Action

Target of Action

The primary target of N,N’-Bis(2-octyldodecyl)-6,6’-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoindigo is the hole transport layer in organic light-emitting devices and perovskite solar cells . This compound is a boronic ester derivative of triarylamine, which is known for its excellent hole-transporting properties .

Mode of Action

This compound interacts with its target by facilitating the transport of holes (positive charges) in the device. The double boronic ester functional groups enable the intermediate to construct more complex structures or polymers via C-C formation reactions . This enhances the efficiency of charge transport, leading to improved device performance.

Biochemical Pathways

These reactions are commonly used in organic chemistry to form carbon-carbon bonds, which are crucial for constructing complex structures or polymers .

Pharmacokinetics

The compound’s solubility in organic solvents, due to the presence of methyl groups , may influence its distribution and elimination in the system.

Result of Action

The result of the compound’s action is the improved performance of organic light-emitting devices and perovskite solar cells . By enhancing the efficiency of hole transport, the compound contributes to the overall efficiency and stability of these devices .